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Compound of Interest

Compound Name: LOM612

Cat. No.: B10801042

For researchers, scientists, and drug development professionals, the safe handling and
disposal of investigational compounds like LOM612 are paramount to maintaining a secure and
compliant laboratory environment. This document provides a comprehensive, step-by-step
guide for the proper disposal of LOM612, a potent FOXO relocator with anti-proliferative
effects.[1][2] Adherence to these procedures is critical for minimizing environmental impact and
ensuring personnel safety.

. Compound Data Summary

LOM®612 is an isothiazolonaphthoquinone that acts as a potent relocator of FOXO proteins,
inducing nuclear translocation of FOXO3a and FOXO1.[2] Its activity has been observed to
down-regulate the expression of c-Myc and cyclin D1, leading to anti-proliferative effects in
human cancer cell lines.[1] Due to its cytotoxic potential, LOM612 and all associated waste
must be handled as hazardous.[3][4]
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Property Value Reference
Molecular Formula C15HsN202S [1]
Molecular Weight 258.3 g/mol [1]
Appearance Powder [1]

Storage (Powder) -20°C for 3 years [1]

Storage (In Solvent) -80°C for 1 year [1]
Solubility DMSO: < 1 mg/mL (insoluble) [1]

ECso 1.5 pM (in U2fox RELOC cells)  [3][4]

ICso (HepG2 cells) 0.64 uM [3114]

ICso (THLEZ cells) 2.76 uyM [31[4]

Il. Experimental Protocols: Decontamination of
LOM612-Contaminated Materials

Objective: To safely decontaminate non-disposable laboratory equipment (e.g., glassware,
spatulas) that has come into contact with LOM612.

Methodology:

o Preparation: Prepare a 10% bleach solution in a designated container within a chemical
fume hood. Also, have a container with deionized water and a container for collecting the
initial rinsate.

« Initial Rinse: Rinse the contaminated equipment with a small amount of an appropriate
organic solvent in which LOM612 is soluble (e.g., DMSO, though solubility is low[1]). Collect
this rinsate as hazardous chemical waste.

e Soaking: Immerse the rinsed equipment in the 10% bleach solution for a minimum of 24
hours. This duration is a standard practice for the inactivation of many cytotoxic compounds.
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» Final Rinse: After soaking, thoroughly rinse the equipment with deionized water. The final
rinsate can typically be disposed of down the drain, but consult your institution's
Environmental Health and Safety (EHS) department for specific guidance.

e Drying: Allow the equipment to air dry completely before reuse.

lll. Step-by-Step Disposal Procedures

The proper disposal of LOM612 and its associated waste is a critical final step in the
experimental workflow. The following procedures are based on general best practices for
cytotoxic and hazardous chemical waste.

1. Personal Protective Equipment (PPE): Before beginning any disposal procedures, ensure
you are wearing the appropriate PPE:

o Safety goggles with side shields

o Chemical-resistant gloves (e.g., nitrile)

e Alab coat or other protective garment

2. Waste Segregation: Proper segregation of waste at the point of generation is crucial.

e Solid Waste: This includes contaminated gloves, pipette tips, vials, and any absorbent
material used for spills. Place these items in a designated, leak-proof, and clearly labeled
hazardous waste container.

e Liquid Waste: This includes unused LOM612 solutions, cell culture media containing
LOM612, and the initial solvent rinsate from decontamination procedures. Collect this waste
in a sealed, chemical-resistant container that is clearly labeled as "Hazardous Chemical
Waste" and includes the name "LOM612."

o Sharps Waste: Needles, syringes, or any other contaminated sharp objects must be placed
in a designated sharps container.

3. Container Labeling and Storage:
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o All waste containers must be clearly labeled with "Hazardous Waste," the name of the
chemical (LOM612), and the primary hazard (e.g., "Cytotoxic").

» Store sealed waste containers in a designated and secure secondary containment area until
they are ready for pickup by your institution's EHS department.

4. Final Disposal:

e Do not dispose of LOM612 or its contaminated materials in the regular trash or down the
sink.

» Contact your institution's EHS department to schedule a pickup for the hazardous waste.
Follow their specific procedures for collection and disposal.

IV. Workflow for LOM612 Disposal

The following diagram illustrates the logical flow for the proper disposal of LOM612 waste.
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Caption: LOM612 Waste Disposal Workflow

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible management of hazardous chemical waste. Always consult your institution's
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specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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